Cas no 1540368-09-9 (O-2-(2,6-difluorophenyl)ethylhydroxylamine)

• Product Name: O-2-(2,6-difluorophenyl)ethylhydroxylamine
• CAS No: 1540368-09-9
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 5840593
• PubChem ID: 83808313
• Update Time: 2025-06-10

O-2-(2,6-difluorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-[2-(2,6-difluorophenyl)ethyl]hydroxylamine
• Hydroxylamine, O-[2-(2,6-difluorophenyl)ethyl]-
• O-2-(2,6-difluorophenyl)ethylhydroxylamine
• EN300-1842563
• MFCD26721205
• 1540368-09-9
• AKOS023547053

• Inchi： 1S/C8H9F2NO/c9-7-2-1-3-8(10)6(7)4-5-12-11/h1-3H,4-5,11H2
• InChI Key： QSRVEWVOUBCWLS-UHFFFAOYSA-N
• SMILES： NOCCC1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 252.9±30.0 °C(Predicted)
• pka: 4.32±0.70(Predicted)

Additional information on O-2-(2,6-difluorophenyl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 1540368-09-9 and Product Name: O-2-(2,6-difluorophenyl)ethylhydroxylamine

The compound with CAS No. 1540368-09-9 and the product name O-2-(2,6-difluorophenyl)ethylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of difluorophenyl and hydroxylamine functional groups makes it a promising candidate for further research, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The 2,6-difluorophenyl moiety enhances the metabolic stability and binding affinity of molecules, making them more suitable for clinical applications. In particular, the incorporation of fluorine atoms can lead to improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to degradation by enzymatic pathways. This has been a driving force behind the exploration of fluorinated derivatives in various therapeutic areas.

The hydroxylamine group in O-2-(2,6-difluorophenyl)ethylhydroxylamine adds another layer of complexity to its chemical behavior. Hydroxylamine derivatives are known for their reactivity and ability to participate in diverse chemical transformations. These properties make them valuable intermediates in the synthesis of more complex molecules, including drugs that target specific biological pathways. The combination of the difluorophenyl and hydroxylamine groups suggests that this compound may exhibit unique interactions with biological targets, potentially leading to novel mechanisms of action.

Current research in medicinal chemistry is increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs). The structural features of O-2-(2,6-difluorophenyl)ethylhydroxylamine make it a candidate for such applications. The difluorophenyl group can serve as a scaffold for designing molecules that bind to specific pockets on protein surfaces, while the hydroxylamine moiety can be tailored to enhance binding affinity through hydrogen bonding or other non-covalent interactions. This dual functionality positions the compound as a versatile tool for drug discovery.

Moreover, the synthesis of O-2-(2,6-difluorophenyl)ethylhydroxylamine involves sophisticated chemical methodologies that highlight its synthetic appeal. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core structure of the molecule. These methods not only ensure high yields but also allow for precise functionalization at multiple sites. The ability to modify the compound further underscores its potential as a building block for more complex drug candidates.

In vitro studies have begun to explore the biological activity of O-2-(2,6-difluorophenyl)ethylhydroxylamine. Initial results indicate that the compound exhibits promising interactions with certain enzymes and receptors, suggesting its utility in addressing various diseases. For instance, its ability to modulate enzyme activity could make it relevant in treating conditions associated with aberrant enzyme function. Additionally, its structural features may enable it to interact with receptors involved in inflammation or pain signaling, opening up possibilities for therapeutic intervention.

The pharmaceutical industry is increasingly recognizing the value of fluorinated compounds due to their enhanced pharmacological properties. The use of difluorophenyl derivatives has been associated with improved drug-like characteristics, including better solubility and reduced toxicity. As a result, compounds like O-2-(2,6-difluorophenyl)ethylhydroxylamine are being scrutinized for their potential as lead compounds in drug development pipelines. The integration of cutting-edge synthetic methods and biological evaluations ensures that this compound remains at the forefront of medicinal chemistry innovation.

Future directions in the study of O-2-(2,6-difluorophenyl)ethylhydroxylamine include optimizing its chemical structure for improved efficacy and safety profiles. Computational modeling and high-throughput screening techniques will be instrumental in identifying key structural modifications that enhance biological activity while minimizing off-target effects. These efforts will be complemented by experimental validations using both cell-based assays and animal models.

The broader impact of this research extends beyond individual compounds like O-2-(2,6-difluorophenyl)ethylhydroxylamine. It contributes to the growing body of knowledge on fluorinated aromatic compounds and their applications in medicine. By advancing our understanding of how these molecules interact with biological systems, researchers can develop more effective strategies for treating diseases with minimal side effects. This underscores the importance of continued investment in pharmaceutical research and development.